2-(4-fluoroanilino)-4H-3,1-benzoxazin-4-one
Overview
Description
4-Fluoroaniline is an organofluorine compound with the formula FC6H4NH2 . It’s a colorless liquid and one of three isomers of fluoroaniline . It’s used as a precursor to various potential and real applications .
Synthesis Analysis
4-Fluoroaniline can be prepared by the hydrogenation of 4-nitrofluorobenzene . It’s a common building block in medicinal chemistry and related fields .
Molecular Structure Analysis
The molecular structure of 4-Fluoroaniline is FC6H4NH2 .
Chemical Reactions Analysis
4-Fluoroaniline has been evaluated for the production of ligands for homogeneous catalysis .
Physical And Chemical Properties Analysis
4-Fluoroaniline is a light-colored oily liquid . It’s insoluble in water and denser than water .
Scientific Research Applications
- For instance, it has been employed in the development of fentanyl analogs and other pharmaceutical compounds .
- These ligands can enhance the efficiency of chemical reactions, making them useful in organic synthesis and industrial processes .
- Researchers have investigated its use in converting nitroarenes to anilines, a crucial step in various synthetic pathways .
- These catalysts exhibit high selectivity and efficiency, making them promising for sustainable chemical transformations .
Medicinal Chemistry and Drug Development
Catalysis and Ligand Design
Hydrogenation Reactions
Materials Science and Nanocatalysts
Anticancer Agents
Polymerization and Materials Engineering
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures, such as 4,5-bis(4-fluoroanilino)phthalimide, have been reported to selectively inhibit the epidermal growth factor receptor (egfr) tyrosine protein kinase . EGFR is a cell surface protein that binds to epidermal growth factor, leading to cell proliferation and differentiation.
Mode of Action
Similar compounds like 4,5-bis(4-fluoroanilino)phthalimide inhibit the egfr tyrosine protein kinase, blocking signal transduction from the egf receptor . This inhibition can lead to a decrease in cell proliferation and an increase in cell differentiation.
Biochemical Pathways
Inhibition of egfr tyrosine protein kinase can affect multiple downstream pathways, including the mapk, akt, and jnk pathways . These pathways are involved in cell proliferation, survival, and differentiation.
Result of Action
Inhibition of egfr tyrosine protein kinase can lead to decreased cell proliferation and increased cell differentiation . This could potentially be beneficial in the treatment of diseases characterized by uncontrolled cell proliferation, such as cancer.
properties
IUPAC Name |
2-(4-fluoroanilino)-3,1-benzoxazin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9FN2O2/c15-9-5-7-10(8-6-9)16-14-17-12-4-2-1-3-11(12)13(18)19-14/h1-8H,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJRYLLUSHLIXLF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)OC(=N2)NC3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501231663 |
Source
|
| Record name | 2-[(4-Fluorophenyl)amino]-4H-3,1-benzoxazin-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501231663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-fluoroanilino)-4H-3,1-benzoxazin-4-one | |
CAS RN |
477854-00-5 |
Source
|
| Record name | 2-[(4-Fluorophenyl)amino]-4H-3,1-benzoxazin-4-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=477854-00-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[(4-Fluorophenyl)amino]-4H-3,1-benzoxazin-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501231663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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